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Compound of Interest

Compound Name: Ethyl linolenate-d5

Cat. No.: B3026117

This guide provides a comprehensive overview of the safety data for Ethyl linolenate-d5,
intended for researchers, scientists, and professionals in drug development. The information is
compiled from available Safety Data Sheets (SDS) and public chemical databases.

Chemical Identification

Identifier Value

Product Name a-Linolenic Acid ethyl ester-d5[1]

ALAEE-d5, Ethyl a-Linolenate-d5, Ethyl
Synonyms Linolenate-d5, LAEE-d5, Linolenic Acid ethyl
ester-d5[1]

CAS Number 203633-16-3[1]
Chemical Formula C20H29D502[1]
Molecular Weight 311.5 g/mol [1]

Hazard Identification

According to the available Safety Data Sheet, Ethyl linolenate-d5 is not classified as a
hazardous substance or mixture.[1]

GHS Classification: Not a hazardous substance or mixture.[1]
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Label Elements: Not a hazardous substance or mixture.[1]
Other Hazards: None known.[1]

For the non-deuterated analog, Ethyl linolenate, it may cause skin irritation.[2][3] When heated
to decomposition, it may emit toxic fumes of carbon monoxide and carbon dioxide.[3]

Physical and Chemical Properties

Quantitative data for the physical and chemical properties of Ethyl linolenate-d5 are not
extensively available. The following table includes data for the non-deuterated form, Ethyl
linolenate, for reference.

Property Value (for Ethyl linolenate)
Appearance Clear colorless liquid[2][4]
Boiling Point 424 °F at 15 mmHg[2][3]
Flash Point > 235 °F[2][3]

Density 0.8919 at 77 °F[2][3]
Molecular Weight 306.5 g/mol [2]

Handling and Storage

Proper handling and storage procedures are crucial for maintaining the integrity and safety of
Ethyl linolenate-d5.

Precautions for Safe Handling:

e Avoid contact with skin and eyes.[1]

e Avoid inhalation of vapor or mist.[1]

» Use only in areas with adequate ventilation.[1]

Conditions for Safe Storage:
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o Keep container tightly closed in a cool, well-ventilated area.[1]
o Store at -20°C for long-term stability.[1]

» Protect from direct sunlight and sources of ignition.[1]

Safe Handling Protocol

Wear appropriate PPE Handle in a Complete
(Gloves, Lab Coat, Goggles) ventilated area Experiment

Store at -20°C
in a well-ventilated area

Receive
Ethyl linolenate-d5

Click to download full resolution via product page

Caption: Workflow for the safe handling of Ethyl linolenate-d5 from receipt to experimental
use.

Accidental Release Measures
In the event of a spill, the following measures should be taken:

o Personal Precautions: Use personal protective equipment. Avoid breathing vapors, mist, or
gas. Ensure adequate ventilation.[1]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[1]

¢ Methods for Cleaning Up: Absorb with an inert material and dispose of as hazardous waste.
Keep in suitable, closed containers for disposal.[1]

For the non-deuterated form, it is recommended to use absorbent paper for small spills and to
decontaminate surfaces with 60-70% ethanol followed by soap and water.[2][3]
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Accidental Release Protocol

( Evacuate Immediate Area )
( Don Appropriate PPE )

Contain the Spill
with inert material

Clean Up Spill

Dispose of Waste
in a sealed container

Decontaminate Area

Click to download full resolution via product page

Caption: Step-by-step protocol for responding to an accidental spill of Ethyl linolenate-d5.

First-Aid Measures

The following first-aid measures are recommended in case of exposure:
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Exposure Route

First-Aid Procedure

Inhalation

Move the person into fresh air. If not breathing,

give artificial respiration.[1]

Skin Contact

Wash off with soap and plenty of water.[1]

Eye Contact

Flush eyes with water as a precaution.[1]

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse

mouth with water.[1]

In all cases of exposure, it is advised to consult a physician.[1]

First-Aid Response

Exposure Occurs

Rinse Mouth, Do NOT Induce Vomiting

Consult a Physician

@ Wash with Soap & Water

@ Move to Fresh Air

Click to download full resolution via product page
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Caption: Decision pathway for first-aid measures following exposure to Ethyl linolenate-d5.

Toxicological Information

The toxicological properties of Ethyl linolenate-d5 have not been fully investigated.[1] The
available SDS indicates that it is not classified as a hazardous substance based on available
data.[1] For the non-deuterated form, Ethyl linolenate, it may cause skin irritation.[2][3]

Stability and Reactivity

Reactivity: No data available for Ethyl linolenate-d5. For the non-deuterated form, it is an
ester and may react with strong oxidizing acids, caustic solutions, alkali metals, and hydrides.

[21[3]
Chemical Stability: Stable under recommended storage conditions.[1]

Hazardous Decomposition Products: No data available for Ethyl linolenate-d5. When heated
to decomposition, the non-deuterated form may emit toxic fumes of carbon monoxide and
carbon dioxide.[3]

Experimental Protocols

Detailed experimental protocols involving the use of Ethyl linolenate-d5 are not publicly
available in the searched safety data sheets. It is intended for use as an internal standard for
the quantification of a-linolenic acid ethyl ester by GC- or LC-MS. Researchers should develop
specific protocols in accordance with their experimental designs and institutional safety
guidelines.

This technical guide is intended for informational purposes only and should not be used as a
substitute for a formal risk assessment or the advice of a qualified safety professional. Always
refer to the most current Safety Data Sheet provided by the supplier before handling any
chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [An In-depth Technical Guide to the Safety of Ethyl
Linolenate-d5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3026117#ethyl-linolenate-d5-safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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